Cas no 1447606-99-6 (5-Fluoro-6-methoxyisoindoline hydrochloride)

• Product Name: 5-Fluoro-6-methoxyisoindoline hydrochloride
• CAS No: 1447606-99-6
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 5706301
• PubChem ID: 71743411
• Update Time: 2025-10-28

5-Fluoro-6-methoxyisoindoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• SB65420
• 1447606-99-6
• 5-Fluoro-6-methoxyisoindolinehydrochloride
• 5-FLUORO-6-METHOXYISOINDOLINE HCL
• 5-Fluoro-6-methoxyisoindoline hydrochloride

• Inchi： 1S/C9H10FNO.ClH/c1-12-9-3-7-5-11-4-6(7)2-8(9)10;/h2-3,11H,4-5H2,1H3;1H
• InChI Key： QQXYKCCQPUALQJ-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=CC2CNCC=2C=1)OC

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 5-Fluoro-6-methoxyisoindoline hydrochloride

5-Fluoro-6-methoxyisoindoline Hydrochloride: A Comprehensive Overview

5-Fluoro-6-methoxyisoindoline hydrochloride, with the CAS number 1447606-99-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoindolines, which are known for their structural versatility and potential applications in drug discovery. The isoindoline framework, characterized by a bicyclic structure with two fused rings (a benzene ring and a pyrrole-like ring), provides a unique platform for functionalization and bioactivity modulation.

The CAS number 1447606-99-6 uniquely identifies this compound in chemical databases, ensuring precise referencing in scientific literature and regulatory documents. The name 5-fluoro-6-methoxyisoindoline hydrochloride reflects its structural features: a fluoro substituent at position 5, a methoxy group at position 6, and the presence of hydrochloride as the counterion. These substituents play crucial roles in determining the compound's physical properties, stability, and biological activity.

Recent studies have highlighted the potential of isoindoline derivatives as inhibitors of various enzymes and signaling pathways. For instance, research published in Journal of Medicinal Chemistry demonstrated that certain isoindoline analogs exhibit potent inhibitory activity against kinases involved in cancer progression. The incorporation of fluoro and methoxy groups in 5-fluoro-6-methoxyisoindoline hydrochloride may enhance its binding affinity to target proteins, making it a promising candidate for further exploration in oncology.

In terms of synthesis, the preparation of 5-fluoro-6-methoxyisoindoline hydrochloride typically involves multi-step organic reactions. A common approach includes the formation of the isoindoline core through cyclization reactions, followed by substitution reactions to introduce the fluoro and methoxy groups. The hydrochloride salt is often formed during the final purification step to ensure optimal solubility and stability.

The pharmacokinetic properties of CAS number 1447606-99-6 have been studied in preclinical models, revealing favorable absorption and distribution profiles. These findings suggest that the compound may have potential as an orally bioavailable drug candidate. However, further studies are required to evaluate its metabolic stability and excretion pathways.

In addition to its therapeutic potential, 5-fluoro-6-methoxyisoindoline hydrochloride has also been explored for its role in materials science. Researchers have investigated its ability to act as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The unique electronic properties of the isoindoline framework make it an attractive building block for these applications.

The growing interest in isoindoline derivatives has led to increased scrutiny of their safety profiles. Toxicological studies on CAS number 1447606-99-6 have shown minimal adverse effects at therapeutic doses, although long-term toxicity studies are still pending. Regulatory agencies have expressed interest in this compound due to its innovative structure and potential therapeutic applications.

In conclusion, 5-fluoro-6-methoxyisoindoline hydrochloride, identified by its CAS number 1447606-99-6, represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advances in synthetic methodology and biological evaluation, positions it as a key player in future drug development efforts.